Cas no 23244-87-3 (Pyridine-2,4,5-triamine)

• Product Name: Pyridine-2,4,5-triamine
• CAS No: 23244-87-3
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD10697690
• CID: 52271
• PubChem ID: 21813897
• Update Time: 2025-05-21

Pyridine-2,4,5-triamine Chemical and Physical Properties

Names and Identifiers

• Pyridine-2,4,5-triamine
• 2,4,5-Triamino-pyridine
• C5H8N4
• 2,4,5-Triaminopyridin
• 2,4,5-Triaminopyridine
• 3,4,6-triaminopyridine
• 2,4,5-Pyridinetriamine
• CZIIDUIQNLSXOJ-UHFFFAOYSA-N
• FCH881985
• 1532AB
• AB60253
• AX8041481
• ST2407548
• A4904
• 244T873
• DS-2301
• SCHEMBL2031613
• AKOS006302730
• H10391
• 23244-87-3
• AMY11005
• CS-0045945
• MFCD10697690
• SY114464
• FT-0649193
• DTXSID50618331
• AC-26688
• DB-019801

• MDL： MFCD10697690
• Inchi： 1S/C5H8N4/c6-3-1-5(8)9-2-4(3)7/h1-2H,7H2,(H4,6,8,9)
• InChI Key： CZIIDUIQNLSXOJ-UHFFFAOYSA-N
• SMILES： N1C=C(C(=CC=1N)N)N

Computed Properties

• Exact Mass: 124.07500
• Monoisotopic Mass: 124.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91
• XLogP3: -0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 453.2±40.0 °C at 760 mmHg
• Flash Point: 258.5±14.5 °C
• Refractive Index: 1.766
• PSA: 90.95000
• LogP: 1.57180

Pyridine-2,4,5-triamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on Pyridine-2,4,5-triamine

Pyridine-2,4,5-Triamine: A Comprehensive Overview

Pyridine-2,4,5-triamine (CAS No. 23244-87-3) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which consists of a pyridine ring substituted with three amino groups at positions 2, 4, and 5. The pyridine ring provides a rigid aromatic system, while the amino groups introduce nucleophilic and coordinating properties, making this compound highly functional for various applications.

Recent studies have highlighted the potential of pyridine-2,4,5-triamine as a building block for advanced materials. For instance, researchers have explored its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The ability of pyridine-2,4,5-triamine to act as a ligand in such systems is attributed to its ability to coordinate with metal ions through its nitrogen atoms.

In addition to its role in materials science, pyridine-2,4,5-triamine has also been investigated for its potential in drug design. The molecule's structure allows for the incorporation of bioactive moieties while maintaining structural integrity. Recent research has focused on its derivatives as potential inhibitors of enzymes involved in diseases such as cancer and neurodegenerative disorders. The amino groups on the pyridine ring can serve as sites for functionalization with pharmacophores or targeting ligands.

The synthesis of pyridine-2,4,5-triamine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the sequential introduction of amino groups onto a pyridine derivative. Researchers have optimized these methods to achieve high yields and purity levels. For example, recent advancements in catalytic methods have enabled the selective substitution of hydrogen atoms on the pyridine ring with amino groups using transition metal catalysts.

Another area where pyridine-2,4,5-triamine has shown promise is in electrochemistry. Its ability to undergo redox reactions makes it a candidate for use in batteries and supercapacitors. Studies have demonstrated that derivatives of this compound can exhibit high capacitance and excellent cycling stability when used as electrode materials. The rigid aromatic structure of pyridine-2,4-diamin provides a stable platform for electron transfer processes.

Furthermore, the coordination properties of pyridine-2,4-diamin have been exploited in catalysis. By incorporating this compound into catalysts for organic transformations such as C-H activation or cross-coupling reactions researchers have observed enhanced activity and selectivity compared to traditional catalysts. The ability to tune the electronic properties of the compound through functionalization has opened new avenues for catalytic applications.

In summary pyridin - 2 4 5 triamin (CAS No 23244 -87 -3) is a multifaceted compound with diverse applications across various scientific disciplines From materials science to drug design this molecule continues to be a subject of intense research interest With ongoing advancements in synthetic methods and functionalization strategies the potential of pyrimidin - 2 4 6 trisamin seems virtually limitless As scientists uncover new ways to harness its unique properties this compound is poised to play an increasingly important role in both academic research and industrial applications